Cas no 944904-59-0 (1-Tert-butyl 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate)

1-Tert-butyl 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate is a versatile intermediate in organic synthesis, particularly valued for its functionalized indazole core. The tert-butyl and methyl ester groups enhance solubility and stability, facilitating further derivatization under mild conditions. The 3-iodo substituent offers a reactive handle for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient construction of complex heterocyclic systems. This compound is commonly employed in pharmaceutical and agrochemical research for the development of bioactive molecules. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable building block for synthetic chemists. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

1-Tert-butyl 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate structure

944904-59-0 structure

Product name:1-Tert-butyl 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate

CAS No:944904-59-0

MF:C₁₄H₁₅IN₂O₄

MW:402.184376001358

CID:6782047

PubChem ID:72211096

1-Tert-butyl 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1-TERT-BUTYL 7-METHYL 3-IODO-1H-INDAZOLE-1,7-DICARBOXYLATE
- DTXSID301161430
- AB58268
- 944904-59-0
- 1-(1,1-Dimethylethyl) 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate
- 1-(tert-Butyl) 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate
- 1-Tert-butyl 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate
- Inchi： 1S/C14H15IN2O4/c1-14(2,3)21-13(19)17-10-8(11(15)16-17)6-5-7-9(10)12(18)20-4/h5-7H,1-4H3
- InChI Key： LNXJQBKFTLKWKL-UHFFFAOYSA-N
- SMILES： IC1C2C=CC=C(C(=O)OC)C=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

Exact Mass: 402.00765g/mol
Monoisotopic Mass: 402.00765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 70.4Å²

1-Tert-butyl 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1663521-1g	1-(Tert-butyl) 7-methyl 3-iodo-1H-indazole-1,7-dicarboxylate	944904-59-0	98%	1g	￥5754.00	2024-04-24